Cas no 149151-19-9 (Ac-Met-Ala-Ser-OH)

• Product Name: Ac-Met-Ala-Ser-OH
• CAS No: 149151-19-9
• MF: C₁₃H₂₃N₃O₆S
• MW: 349.403222322464
• CID: 1321224
• PubChem ID: 7408270
• Update Time: 2025-04-20

Ac-Met-Ala-Ser-OH Chemical and Physical Properties

Names and Identifiers

• L-Serine, N-[N-(N-acetyl-L-methionyl)-L-alanyl]-
• Ac-Met-Ala-Ser-OH
• (2S)-2-[[(2S)-2-[[(2S)-2-acetamido-4-methylsulfanylbutanoyl]amino]propanoyl]amino]-3-hydroxypropanoic acid
• 149151-19-9

• Inchi： 1S/C13H23N3O6S/c1-7(11(19)16-10(6-17)13(21)22)14-12(20)9(4-5-23-3)15-8(2)18/h7,9-10,17H,4-6H2,1-3H3,(H,14,20)(H,15,18)(H,16,19)(H,21,22)/t7-,9-,10-/m0/s1
• InChI Key： ZDPGZVPOLKESGX-HGNGGELXSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](C)C(N[C@H](C(=O)O)CO)=O)=O)NC(C)=O

Computed Properties

• Exact Mass: 349.13089
• Monoisotopic Mass: 349.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 170Ų

Experimental Properties

• PSA: 144.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides